![molecular formula C8H12F3NO3 B6267060 6-oxa-2-azaspiro[3.4]octane trifluoroacetate CAS No. 1820712-05-7](/img/no-structure.png)
6-oxa-2-azaspiro[3.4]octane trifluoroacetate
Overview
Description
6-oxa-2-azaspiro[3.4]octane trifluoroacetate, or 6-OA-2-ASP, is a compound of considerable interest in the scientific community. It has been used in a variety of laboratory experiments and has been studied for its potential applications in medicine.
Mechanism of Action
The mechanism of action of 6-OA-2-ASP is not fully understood. However, it is believed that the compound binds to a variety of receptors in the body, including serotonin receptors, muscarinic receptors, and dopamine receptors. The binding of 6-OA-2-ASP to these receptors is thought to alter the activity of the receptors, resulting in changes in the activity of the cells that contain the receptors.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-OA-2-ASP have not been fully studied. However, it is believed that the compound has the potential to affect a variety of biochemical and physiological processes. For example, it has been suggested that 6-OA-2-ASP may have an effect on the release of neurotransmitters, and it may also affect the activity of enzymes involved in metabolism.
Advantages and Limitations for Lab Experiments
The use of 6-OA-2-ASP in laboratory experiments has several advantages and limitations. One advantage is that it is relatively easy to synthesize, and it is relatively inexpensive. Additionally, the compound is stable and can be stored for extended periods of time. However, there are some limitations to the use of 6-OA-2-ASP in laboratory experiments. For example, the compound has limited solubility in water, and it can be toxic at high concentrations.
Future Directions
The potential applications of 6-OA-2-ASP are vast and varied. In the future, the compound may be used to develop new drugs or therapies to treat a variety of diseases. Additionally, it may be used to improve the efficacy of existing drugs or therapies. Furthermore, 6-OA-2-ASP may be used to study the mechanisms of action of other compounds, and to investigate the effects of compounds on biological systems. Finally, the compound may be used to develop new methods for synthesizing other compounds.
Synthesis Methods
6-OA-2-ASP is synthesized through the reaction of 2-azaspiro[3.4]octane with 6-chloro-2-oxohexanoic acid in the presence of an acid catalyst. This reaction produces 6-OA-2-ASP and 6-chloro-2-oxohexanoic acid as the main products. The reaction is typically carried out at room temperature, and the reaction time is typically between 1 and 4 hours.
Scientific Research Applications
6-OA-2-ASP has been studied for its potential applications in scientific research. It has been used in experiments to study the effects of a variety of compounds on biological systems. It has also been used in studies to investigate the effects of drugs on the central nervous system. In addition, 6-OA-2-ASP has been used in studies to investigate the mechanisms of action of a variety of compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 6-oxa-2-azaspiro[3.4]octane trifluoroacetate can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "2,2-dimethyl-1,3-dioxolane", "piperidine", "trifluoroacetic anhydride", "sodium bicarbonate", "dichloromethane", "ethanol" ], "Reaction": [ "Step 1: 2,2-dimethyl-1,3-dioxolane is reacted with piperidine in the presence of sodium bicarbonate and dichloromethane to form 6-oxa-2-azaspiro[3.4]octane.", "Step 2: The resulting spiro compound is then reacted with trifluoroacetic anhydride in the presence of dichloromethane to form 6-oxa-2-azaspiro[3.4]octane trifluoroacetate.", "Step 3: The final product is purified by recrystallization from ethanol." ] } | |
CAS RN |
1820712-05-7 |
Molecular Formula |
C8H12F3NO3 |
Molecular Weight |
227.2 |
Purity |
0 |
Origin of Product |
United States |
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